Cas no 1156-51-0 (2,2-Bis(4-cyanatophenyl)propane)

• Product Name: 2,2-Bis(4-cyanatophenyl)propane
• CAS No: 1156-51-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00037423
• CID: 40936
• PubChem ID: 87564187
• Update Time: 2025-05-20

2,2-Bis(4-cyanatophenyl)propane Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis-(4-cyanatophenyl)propane
• 4,4'-Isopropylidenediphenyl dicyanate
• 2,2-Bis(4-cyanatophenyl)propane
• [Isopropylidenebis(1,4-phenylene)]dicyanate
• 1,3-bis(4-cyanophenyl)propane
• 2,2-
• 2,2,BIS(4-HYDROXYPHENYL)HEXAFLUOROPROPANE,DISODIUM SALT
• 2,2'-bis(4-cyanatophenyl)isopropylidene
• 2,2-Bis(4-cyanophenyl)propan
• 4,4'-Isopropylidenebis(cyanatobenzene)
• biscyanatophenylpropane
• BISPHENOL A CYANATE ESTER
• bisphenol A dicyanate
• propane,2,2-bis(4-cyanatophenyl)
• 4,4'-(Propane-2,2-diyl)bis(cyanatobenzene)
• NSC646242
• AHZMUXQJTGRNHT-UHFFFAOYSA-N
• 1-cyanato-4-[2-(4-cyanatophenyl)propan-2-yl]benzene
• [4-[2-(4-cyanatophenyl)propan-2-yl]phenyl] cyanate
• Cyanic acid, (1-methylethylidene)di-4,1-phenylene ester
• AK327654
• [4-[1-(4-cyanatophenyl)-1-methy
• cyanic acid [4-[2-(4-cyanatophenyl)propan-2-yl]phenyl] ester
• Cyanic acid, (1-methylethylidene)di-4,1-phenylen
• 25722-66-1
• NCIMech_000638
• FT-0609173
• 4-{2-[4-(cyanooxy)phenyl]propan-2-yl}phenyl cyanate
• [4-[1-(4-cyanatophenyl)-1-methyl-ethyl]phenyl] cyanate
• CHEMBL2005240
• NSC-646242
• 2,2-bis(4-cyanato phenyl)propane
• DTXSID60893753
• A817989
• 4-(1-(4-(Cyanooxy)phenyl)-1-methylethyl)phenyl cyanate
• NCI60_015972
• 1156-51-0
• AS-15432
• 2,2-bis-(4-cyanatophenyl)-propane
• propane, 2,2-bis(4-cyanatophenyl)-
• EINECS 214-590-4
• CS-W012294
• SY050544
• NS00045472
• W-108590
• Cyanic acid, C,C'-((1-methylethylidene)di-4,1-phenylene) ester
• 2,2-bis(4-cyanatophenyl)propane (BCP)
• I10051
• AMY40598
• A803464
• CCG-35977
• B1251
• MFCD00037423
• 2,2-Bis[4'-cyanooxyphenyl]propane
• SCHEMBL25961
• AKOS015855205
• 2,2-Propanediyldi-4,1-phenylene dicyanate
• DTXCID801323778
• 2,2-Propanediyldi-4,1-phenylenedicyanate; 4-(1-(4-(Cyanooxy)phenyl)-1-methylethyl)phenylcyanate
• B4WS5HCE8N
• Cyanic acid,C,C'-[(1-methylethylidene)di-4,1-phenylene] ester
• FB33798
• Cyanic acid,(1-methylethylidene)di-4,1-phenylene ester
• 310-196-2

• MDL： MFCD00037423
• Inchi： 1S/C17H14N2O2/c1-17(2,13-3-7-15(8-4-13)20-11-18)14-5-9-16(10-6-14)21-12-19/h3-10H,1-2H3
• InChI Key： AHZMUXQJTGRNHT-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC#N
• BRN： 2056937

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Not determined
• Density: 1.171
• Melting Point: 78.0 to 83.0 deg-C
• Boiling Point: 391.0±52.0°C at 760 mmHg
• Flash Point: 149.5 ºC
• Refractive Index: 1.567
• PSA: 66.04000
• LogP: 3.73226
• Solubility: Not determined

2,2-Bis(4-cyanatophenyl)propane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,2-Bis(4-cyanatophenyl)propane

2,2-Bis(4-Cyanatophenyl)Propane: A Comprehensive Overview

2,2-Bis(4-cyanatophenyl)propane, also known by its CAS number 1156-51-0, is a versatile organic compound with significant applications in various industrial and scientific domains. This compound, often abbreviated as BCP, is a derivative of propane with two cyanate groups attached to the central carbon atom. The structure of BCP consists of two phenyl rings connected via a central propane unit, making it a symmetric molecule with unique chemical properties.

The synthesis of BCP typically involves the reaction of 4-cyanatophenol with propylene oxide in the presence of an acid catalyst. This reaction is well-documented in the literature and has been optimized for large-scale production. The resulting compound is a white crystalline solid with a melting point around 170°C. Its solubility in common organic solvents such as dichloromethane and acetone makes it suitable for various chemical transformations.

BCP is widely used as a precursor in the synthesis of advanced materials, particularly in the production of polyimides and other high-performance polymers. Recent studies have highlighted its role in the development of thermally stable polymers for aerospace and electronics applications. For instance, researchers have demonstrated that incorporating BCP-derived monomers into polymer matrices significantly enhances their thermal stability and mechanical strength.

In addition to its role in polymer chemistry, BCP has found applications in the field of electronics. Its ability to form stable intermediates during polymerization makes it an ideal candidate for producing dielectric materials used in capacitors and other electronic components. Recent advancements in nanotechnology have further expanded its utility, with studies showing that BCP-based materials can be tailored to exhibit specific electrical properties at the nanoscale.

The chemical reactivity of BCP is primarily attributed to its cyanate groups, which can undergo various nucleophilic substitutions under appropriate conditions. This reactivity has been exploited in the development of novel synthetic routes for complex organic molecules. For example, recent research has focused on using BCP as a building block for constructing bioactive compounds with potential pharmaceutical applications.

In terms of environmental impact, studies have shown that BCP-based materials exhibit excellent biodegradation properties under certain conditions. This makes them attractive alternatives to traditional plastics, which often persist in the environment for extended periods. Researchers are actively exploring methods to enhance the biodegradability of BCP strong>-derived polymers further while maintaining their desirable physical properties.

The global demand for BCP strong>-derived products has been growing steadily due to its versatility and performance advantages. Key industries driving this demand include electronics, aerospace, and automotive manufacturing. Market analysis indicates that the increasing need for lightweight yet durable materials is likely to further boost the demand for products based on this compound.

In conclusion, < strong >2,2-Bis(4-cyanatophenyl)propane< / strong > (CAS No.: 1156-51-0) is a critical compound with diverse applications across multiple sectors. Its unique chemical properties and reactivity make it an essential building block in modern material science. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future technologies.